Cas no 393109-67-6 (Acetamide, N-(3-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)-)

• Product Name: Acetamide, N-(3-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)-
• CAS No: 393109-67-6
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1504495
• PubChem ID: 18338381
• Update Time: 2025-04-21

Acetamide, N-(3-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)-
• N-(3-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)acetamide
• N-acetyl-3-methyl-1,4-benzoquinone monoimine
• DTXSID70592927
• 393109-67-6

• Inchi： 1S/C9H9NO2/c1-6-5-8(10-7(2)11)3-4-9(6)12/h3-5H,1-2H3/b10-8+
• InChI Key： BPXCJKKNLBHWKK-CSKARUKUSA-N
• SMILES： O=C1C=C/C(/C=C1C)=N\C(C)=O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.5